Cas no 922009-57-2 (N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide)

• Product Name: N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide
• CAS No: 922009-57-2
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 6007247
• PubChem ID: 44017133
• Update Time: 2025-07-15

N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide
• Butanamide, N-[4-[[(2,3,4,5-tetrahydro-5-oxo-1,4-benzoxazepin-7-yl)amino]sulfonyl]phenyl]-
• AKOS024635735
• N-(4-(N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)sulfamoyl)phenyl)butyramide
• N-{4-[(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}butanamide
• N-[4-[(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl]butanamide
• 922009-57-2
• F2277-0364

• Inchi： 1S/C19H21N3O5S/c1-2-3-18(23)21-13-4-7-15(8-5-13)28(25,26)22-14-6-9-17-16(12-14)19(24)20-10-11-27-17/h4-9,12,22H,2-3,10-11H2,1H3,(H,20,24)(H,21,23)
• InChI Key： ULOGNJQXLGSRJP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=CC=C3OCCNC(=O)C3=C2)(=O)=O)C=C1)(=O)CCC

Computed Properties

• Exact Mass: 403.12019195g/mol
• Monoisotopic Mass: 403.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• pka: 8.09±0.20(Predicted)

Additional information on N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide

Introduction to N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide and Its Significance in Modern Chemical Biology

N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide, a compound with the CAS number 922009-57-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The intricate molecular framework of N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide integrates several pharmacophoric elements that make it a promising candidate for further investigation.

The core structure of this compound is characterized by a benzoxazepine moiety, which is a well-known scaffold in medicinal chemistry. Benzoxazepines have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific substitution pattern in N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide, particularly the presence of a sulfamoyl group and a butanamide side chain, enhances its interaction with biological targets. This modification not only influences the compound's solubility and bioavailability but also modulates its binding affinity to potential therapeutic receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular docking studies have suggested that N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide may interact with enzymes and receptors involved in various disease pathways. For instance, preliminary data indicate potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the benzoxazepine core suggests possible activity against serotonin receptors, which are implicated in mood disorders and pain management.

The synthesis of N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide represents a culmination of years of research in organic chemistry. The synthesis involves multiple steps, including cyclization reactions to form the benzoxazepine ring system and subsequent functional group transformations to introduce the sulfamoyl and butanamide moieties. The use of advanced synthetic techniques has allowed for greater control over regioselectivity and yield optimization.

In vitro studies have begun to unravel the biological profile of N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide. Initial experiments have shown promising results in terms of anti-inflammatory activity. The compound demonstrates inhibitory effects on inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings are particularly intriguing given the growing interest in targeted therapies for chronic inflammatory conditions like rheumatoid arthritis.

The sulfamoyl group in N-{4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}butanamide is known to enhance binding interactions with biological targets due to its ability to form hydrogen bonds. This property makes it an attractive moiety for drug design. Furthermore，the butanamide side chain contributes to the compound's metabolic stability，a crucial factor for drug efficacy and safety. These structural features collectively contribute to the compound's potential as a therapeutic agent.

Ongoing research is exploring the mechanism of action of N-{4-(5-oxyo 2 3 45 tetrahyd ro 14 ben z ox az epin 7 y l) sul fam o y l phen y l} but an am ide. Preliminary data suggest that it may exert its effects by modulating the activity of key signaling pathways involved in inflammation and pain perception。 For example， it has been hypothesized that the compound may inhibit the activation of nuclear factor kappa B (NF-kB), a transcription factor central to inflammatory responses。 Additionally， interactions with other pathways such as MAPK and PI3K/Akt have been suggested as potential therapeutic targets。

The development of novel drug candidates like N-{4-(5-oxyo 23 45 tetrahyd ro 14 ben z ox az epin 7 y l) sul fam o y l phen y l} but an am ide relies heavily on interdisciplinary collaboration between chemists、biologists、and pharmacologists。 High-throughput screening (HTS) technologies have accelerated the identification of promising compounds， while advances in genomics and proteomics have provided deeper insights into disease mechanisms。 These technological advancements have created an environment where compounds like N-{42(55 ox o22345 tetrahyd ro14benz ox az epin7y l) sul fam o y l phen y l} but an am ide can be rapidly evaluated for their therapeutic potential。

The future prospects for N-{42(55 ox o22345 tetrahyd ro14benz ox az epin7y l) sul fam o y l phen y l} but an am ide are promising，with several avenues for further investigation。 Clinical trials will be essential to validate its efficacy and safety profiles in human subjects。 Additionally， structural modifications based on computational modeling could lead to analogs with enhanced potency or selectivity。 Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits。

In conclusion，N-{42(55 ox o22345 tetrahyd ro14benz ox az epin7y l) sul fam o y l phen y l} but an am ide (CAS no: 922009572) is a structurally complex compound with significant potential in chemical biology and pharmaceutical research。 Its unique scaffold，moderate solubility，and favorable pharmacokinetic properties make it an attractive candidate for further development。 With continued research efforts，this compound may emerge as a valuable tool in addressing various therapeutic challenges。